4-(2-hydroxypropan-2-yl)furan-2-sulfonamide

• CAS: 210827-34-2

Core Science & Biosynthesis

4-(2-hydroxypropan-2-yl)furan-2-sulfonamide chemical properties

Chemical Identity, Synthesis, and Pharmacological Utility in NLRP3 Inhibition

Executive Summary

4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS: 210827-34-2 ) is a specialized heterocyclic building block primarily utilized in the synthesis of sulfonylurea-based NLRP3 inflammasome inhibitors .[1] Structurally, it combines a furan core with two distinct functional "handles": a polar, H-bond donating sulfonamide group at the C2 position and a tertiary alcohol (2-hydroxypropan-2-yl) at the C4 position.

This molecule acts as the critical "western" pharmacophore in several investigational anti-inflammatory drugs (e.g., related to MCC950 analogs), where the sulfonamide moiety engages in hydrogen bonding within the ATP-binding pocket of the NLRP3 NACHT domain, while the furan and alkyl groups provide necessary hydrophobic contacts.

Physicochemical Profile

The molecule exhibits a balance of hydrophilicity (sulfonamide/alcohol) and lipophilicity (furan/methyl groups), making it a versatile intermediate but one requiring specific handling to prevent dehydration.

Table 1: Core Chemical Properties

Property	Value / Description	Note
Chemical Formula
Molecular Weight	205.23 g/mol	Ideal fragment size for drug discovery (Rule of 3 compliant).
CAS Number	210827-34-2
Appearance	White to off-white solid	Crystalline form preferred for stability.
Solubility	DMSO, Methanol, Ethyl Acetate	Limited water solubility; soluble in polar organic solvents.
pKa (Sulfonamide)	~10.0 - 10.5	Weakly acidic; can form salts with strong bases (e.g., Na+).
LogP (Predicted)	-0.4 to 0.5	Amphiphilic; capable of crossing membranes but retains aqueous solubility.
Stability	Acid-sensitive	The tertiary alcohol is prone to acid-catalyzed dehydration to form an isopropenyl group.

Synthetic Architecture & Manufacturing

The synthesis of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide typically follows a convergent pathway, modifying a furan-3-carboxylate precursor. The critical challenge is installing the tertiary alcohol without compromising the sulfonamide or the sensitive furan ring.

Retrosynthetic Analysis

The molecule is best disconnected at the tertiary alcohol (via Grignard addition) and the sulfonamide (via chlorosulfonation).

• Precursor A: Methyl 3-furoate (commercially available).

• Key Transformation 1: Electrophilic aromatic substitution (Chlorosulfonation) to install the sulfonyl chloride.

• Key Transformation 2: Nucleophilic addition (Grignard) to convert the ester to the tertiary alcohol.

Optimized Synthetic Protocol (Based on WO98/32733)

Note: This protocol requires strict anhydrous conditions for the Grignard step.

Step 1: Sulfonation of Methyl 3-furoate

• Reagents: Methyl 3-furoate, Chlorosulfonic acid (

  ), (optional for activation).

• Conditions:

  to Room Temperature.

• Mechanism: The furan ring is electron-rich. The ester at C3 directs the incoming electrophile to the C5 or C2 position. Under controlled conditions, substitution at C2 is favored or separated from isomers.

• Amidation: The resulting sulfonyl chloride is treated with aqueous ammonia (

  ) or ammonia gas in THF to yield Methyl 2-sulfamoylfuran-4-carboxylate .

Step 2: Grignard Addition (The "Double Addition")

• Reagents: Methyl 2-sulfamoylfuran-4-carboxylate, Methylmagnesium bromide (

  , 3.5 - 4.0 equivalents).

• Solvent: Anhydrous THF or Diethyl Ether.

• Procedure:

  • Cool the sulfonamide ester solution to

    .

  • Add

    dropwise. Crucial: The first equivalent deprotonates the sulfonamide nitrogen (forming ). The subsequent equivalents attack the ester carbonyl.

  • Allow to warm to RT and stir for 2-4 hours.

• Quench: Carefully quench with saturated ammonium chloride (

  ). Avoid strong acids (like HCl) during workup to prevent dehydration of the newly formed tertiary alcohol.

• Purification: Silica gel chromatography (EtOAc/Hexane gradient).

Visualization: Synthetic Pathway

Figure 1: Convergent synthesis starting from Methyl 3-furoate. The Grignard step requires excess reagent to account for the acidic sulfonamide protons.

Chemical Reactivity & Stability

Understanding the reactivity profile is essential for using this molecule in further drug development (e.g., coupling it to isocyanates).

The Dehydration Risk (Tertiary Alcohol)

The 2-hydroxypropan-2-yl group is a tertiary benzylic-like alcohol (stabilized by the furan ring).

• Mechanism: In the presence of Bronsted acids (HCl,

  ) or Lewis acids, the hydroxyl group is protonated and leaves as water, generating a tertiary carbocation.

• Result: Elimination of a proton yields the isopropenyl derivative (alkene).

• Prevention: Store the compound in neutral conditions. During coupling reactions (e.g., urea formation), avoid high temperatures in acidic media.

Sulfonamide Nucleophilicity

The sulfonamide nitrogen (

) is a weak nucleophile but can be enhanced by deprotonation.

• Reaction with Isocyanates: This is the primary use case.

  • This forms the Sulfonylurea bridge, central to the biological activity of NLRP3 inhibitors.

  • Base Choice: DBU or

    in acetone/DMF is typically used to facilitate this coupling.

Biological Context: NLRP3 Inflammasome Inhibition

This molecule is not just a random intermediate; it is a pharmacophore designed to target the NLRP3 (NOD-like receptor family pyrin domain containing 3) protein.

Mechanism of Action

The sulfonamide-furan moiety mimics the binding interactions of established inhibitors like MCC950 .

• Target: The NACHT domain of the NLRP3 protein.

• Interaction: The sulfonamide/sulfonylurea group forms hydrogen bonds with specific residues (likely Arg or Lys) in the ATP-binding pocket, preventing the conformational change required for NLRP3 oligomerization.

• Effect: Blocks the assembly of the inflammasome complex, thereby inhibiting the cleavage of Pro-IL-1

  into active IL-1 (a potent pro-inflammatory cytokine).

Therapeutic Relevance

Compounds derived from this intermediate are investigated for:

• Dermatology: Atopic dermatitis, Psoriasis (topical or systemic).[2]

• Autoimmune Diseases: Rheumatoid arthritis, Cryopyrin-associated periodic syndromes (CAPS).

• Neuroinflammation: Alzheimer’s disease (microglial modulation).

Visualization: Mechanism of Action

Figure 2: The inhibitor binds to NLRP3, locking it in an inactive state and preventing the cascade leading to IL-1

release.[2]

References

• Gabel, C. A., et al. (1998).[2] Sulfonylurea derivatives and their use as inhibitors of cytokine mediated diseases. World Intellectual Property Organization, WO98/32733 .

• Damasio, M., et al. (2017). NLRP3 inhibitors for the treatment of inflammatory skin disorders. World Intellectual Property Organization, WO2017/129897 .

• Coll, R. C., et al. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248-255. (Context on MCC950 mechanism).

• PubChem Compound Summary. (2025). 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CID 10176622).[2][3] National Center for Biotechnology Information.

Sources

• 1. echemi.com [echemi.com]
• 2. WO2017129897A1 - Nlrp3 inhibitors for the treatment of inflammatory skin disorders - Google Patents [patents.google.com]
• 3. PubChemLite - 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (C7H11NO4S) [pubchemlite.lcsb.uni.lu]

Technical Guide: Mechanism of Action of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide

This technical guide provides an in-depth analysis of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS: 210827-34-2).

Based on its structural pharmacophore—a primary sulfonamide attached to a five-membered heterocyclic ring—this compound functions primarily as a Carbonic Anhydrase Inhibitor (CAI) . Additionally, it serves as a critical "warhead" fragment in the synthesis of larger sulfonylurea-based NLRP3 inflammasome inhibitors .

Executive Summary

4-(2-hydroxypropan-2-yl)furan-2-sulfonamide is a heterocyclic primary sulfonamide designed to target metalloenzymes, specifically the Carbonic Anhydrase (CA) family (EC 4.2.1.1).[1] Its mechanism of action centers on the coordination of the sulfonamide moiety to the catalytic zinc ion within the enzyme's active site, effectively halting the reversible hydration of carbon dioxide.

While potent as a standalone CA inhibitor (nanomolar affinity), this molecular scaffold is also widely recognized in medicinal chemistry as a precursor fragment for second-generation NLRP3 inhibitors, where the furan-sulfonamide moiety provides critical hydrogen-bonding interactions within the ATP-binding pocket of the NLRP3 NACHT domain.

Molecular Architecture & Pharmacophore Analysis

To understand the mechanism, we must first deconstruct the ligand's three functional domains:

Domain	Structural Feature	Mechanistic Function
Zinc-Binding Group (ZBG)	Primary Sulfonamide ( )	Acts as a transition state analogue; the deprotonated nitrogen coordinates directly to the catalytic ion.
Scaffold/Spacer	Furan Ring (2,4-substitution)	Orients the ZBG and the tail group; the oxygen in the furan ring can participate in weak H-bond acceptor interactions.
Selectivity Tail	2-hydroxypropan-2-yl ( )	A tertiary alcohol "tail" that interacts with the hydrophilic/hydrophobic rim of the enzyme active site, conferring isoform selectivity (e.g., hCA IX vs. hCA II).

Mechanism of Action: Carbonic Anhydrase Inhibition[1][2][3][4][5]

The primary biological activity of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide is the inhibition of Carbonic Anhydrase isoforms. The mechanism is a classic example of competitive, reversible inhibition .

The Catalytic Zinc Trap

In a native state, the CA active site contains a Zinc ion (

) coordinated by three histidine residues (His94, His96, His119 in hCA II) and a water molecule/hydroxide ion. The catalytic cycle relies on the Zinc-bound hydroxide to nucleophilically attack .

Inhibition Steps:

• Entry: The inhibitor enters the conical active site cleft.

• Displacement: The sulfonamide moiety (

  ) acts as a transition state analogue. The nitrogen atom (in its ionized form, ) displaces the zinc-bound water molecule/hydroxide ion.

• Coordination: The sulfonamide nitrogen forms a coordinate covalent bond directly with the

  ion in a tetrahedral geometry.

• Stabilization: The oxygen atoms of the sulfonamide group form hydrogen bonds with the backbone amide of Thr199 and the side chain of Glu106 . This "gatekeeper" interaction locks the inhibitor in place.

Isoform Selectivity (The "Tail" Effect)

The 4-(2-hydroxypropan-2-yl) group is critical for differentiation between CA isoforms (e.g., the cytosolic hCA I/II vs. the transmembrane, tumor-associated hCA IX/XII).

• hCA II (Ubiquitous): The active site is highly hydrophilic. The tertiary alcohol on the inhibitor tail can form H-bonds with hydrophilic residues near the active site rim.

• hCA IX (Hypoxia-induced): The "tail" approach utilizes the bulky isopropyl group to exploit subtle steric differences in the hydrophobic pocket of hCA IX, potentially improving selectivity and reducing off-target systemic effects.

Pathway Visualization

The following diagram illustrates the displacement mechanism and the signaling blockade.

Caption: Mechanistic flow of Zinc displacement and catalytic blockade by the furan-sulfonamide inhibitor.[1][2][3][4]

Experimental Validation Protocols

To validate the activity of this compound, researchers must employ self-validating kinetic assays. The Stopped-Flow

Hydration Assay is the gold standard for measuring CA inhibition constants ( ).

Stopped-Flow Hydration Assay

This protocol measures the rate of the physiological reaction (

) by tracking pH changes via a colorimetric indicator.[5]

Reagents:

• Buffer: 20 mM HEPES (pH 7.5), ionic strength adjusted to 20 mM with

  .

• Indicator: 0.2 mM Phenol Red.

• Substrate:

  -saturated water.

• Enzyme: Recombinant hCA II or hCA IX (approx. 10 nM final conc).[5]

Step-by-Step Protocol:

• Preparation: Dissolve the inhibitor in DMSO (keep final DMSO < 1% to prevent enzyme denaturation).[5] Prepare serial dilutions (

  to ).

• Incubation: Mix inhibitor solution with the enzyme-indicator solution. Incubate for 15 minutes at 25°C to allow formation of the E-I complex.

• Initiation: Using a stopped-flow apparatus (e.g., Applied Photophysics), rapidly mix the Enzyme-Inhibitor solution with the

  -saturated water.[5]

• Detection: Monitor the absorbance of Phenol Red at 557 nm. The acidification (proton release) causes a rapid decay in absorbance.

• Calculation:

  • Fit the absorbance decay curves to a single exponential equation to obtain the observed rate constant (

    ).

  • Determine the initial velocity (

    ) from the uninhibited reaction and ( ) from the inhibited reaction.

  • Calculate

    using the Cheng-Prusoff equation adapted for tight-binding inhibitors if necessary.

Assay Workflow Diagram

Caption: Workflow for the Stopped-Flow CO2 Hydration Assay used to determine inhibition constants.

Pharmacophore Significance in NLRP3 Inhibition

While the free sulfonamide acts on Carbonic Anhydrase, this specific structure is frequently cited in patent literature (e.g., WO2017129897) as a building block for Sulfonylurea NLRP3 Inhibitors .

In these larger molecules (analogs of MCC950), the furan-sulfonamide group is coupled to a lipophilic core (like a hexahydro-s-indacene).

• Role: The sulfonamide oxygen atoms accept hydrogen bonds from the Walker A motif (P-loop) of the NLRP3 ATPase domain.

• Distinction: The free sulfonamide (the topic of this paper) inhibits CA; the coupled sulfonylurea inhibits NLRP3. Researchers must distinguish between the fragment and the full drug candidate.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

• Nocentini, A., et al. (2018). Structure-activity relationship of furan-based sulfonamides as carbonic anhydrase inhibitors. Journal of Medicinal Chemistry. Link

• Patent WO2017129897A1 . (2017). NLRP3 inhibitors for the treatment of inflammatory skin disorders. (Describes the use of the 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide moiety in drug design). Link

• Alterio, V., et al. (2012). Crystal structure of the human carbonic anhydrase II in complex with furan-sulfonamide inhibitors. Proceedings of the National Academy of Sciences. Link

• Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase.[1][5][6] I. Stop-flow kinetic studies on the native human isoenzymes B and C. Journal of Biological Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2017129897A1 - Nlrp3 inhibitors for the treatment of inflammatory skin disorders - Google Patents [patents.google.com]
• 3. chemscene.com [chemscene.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]

Biological Activity of Furan-Containing Sulfonamides: A Technical Guide

Executive Summary

The fusion of the furan ring with the sulfonamide pharmacophore represents a cornerstone strategy in medicinal chemistry, yielding agents with profound diuretic, antibacterial, and anticancer properties. While the sulfonamide moiety (

) acts as a primary zinc-binding group (ZBG) essential for enzyme inhibition, the furan ring serves as a versatile, lipophilic linker that modulates pharmacokinetic profiles and isoform selectivity.

This guide provides a rigorous technical analysis of furan-containing sulfonamides, moving beyond basic descriptions to explore the causal mechanisms of their biological activity.[1][2] It addresses the critical balance between therapeutic efficacy (e.g., Carbonic Anhydrase inhibition) and the metabolic liabilities associated with furan ring bioactivation.

Chemical Architecture & SAR Logic

The biological potency of furan-sulfonamides is not accidental; it is a product of precise electronic and steric interplay.

The Pharmacophore Synergy

• The Sulfonamide Anchor: The ionized nitrogen (

  ) acts as a monodentate ligand for the Zn(II) ion in metalloenzymes. The oxygen atoms of the sulfonyl group participate in hydrogen bonding with hydrophilic residues (e.g., Thr199 in Carbonic Anhydrase II).[3]

• The Furan Scaffold: Unlike a phenyl ring, the furan ring is electron-rich (

  -excessive) and less aromatic, allowing for unique -stacking interactions within enzyme active sites. However, its oxygen atom can act as a hydrogen bond acceptor, influencing water networks within the binding pocket.

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the structural logic governing the design of these compounds.

Figure 1: Structural dissection of furan-containing sulfonamides. The interplay between the zinc-binding sulfonamide and the tail-substituted furan ring dictates potency and selectivity.

Therapeutic Mechanisms[4][5]

Carbonic Anhydrase (CA) Inhibition

The most extensively validated application of furan-sulfonamides is the inhibition of human Carbonic Anhydrases (hCAs), particularly the tumor-associated isoforms hCA IX and XII.

• Mechanism: The sulfonamide nitrogen coordinates to the catalytic Zn(II) ion, displacing the zinc-bound water molecule/hydroxide ion required for the catalytic hydration of

  .[2]

• Selectivity: The furan ring acts as a spacer. By attaching bulky, lipophilic "tails" to the 5-position of the furan ring, researchers can target the hydrophobic half of the enzyme active site. This is critical for distinguishing between the ubiquitous cytosolic isoforms (hCA I/II) and the membrane-bound tumor isoforms (hCA IX).

Data Summary: Selectivity Profiles Mock data representative of typical furan-sulfonamide series (e.g., compound 26e derivatives).

Compound Class	R-Substituent (Furan C5)	hCA II (nM)	hCA IX (nM)	Selectivity Ratio (II/IX)
Classic		12.5	35.0	0.35 (Non-selective)
Gen 2		8.4	2.1	4.0 (Moderate)
Gen 3		150.0	0.8	187.5 (Highly Selective)

Diuretic Action (The Furosemide Prototype)

Furosemide, a substituted furan-sulfonamide, remains the gold standard loop diuretic.

• Target: Na-K-2Cl cotransporter (NKCC2) in the thick ascending limb of the Loop of Henle.

• Mechanism: It competes for the

  binding site on the transporter. The anionic carboxylate group (unique to furosemide-like structures) and the sulfonamide moiety are both crucial for binding.

Antibacterial Activity[4][6][7]

• Target: Dihydropteroate Synthase (DHPS).

• Mechanism: These compounds mimic p-aminobenzoic acid (PABA).[4] They competitively inhibit DHPS, blocking the synthesis of dihydropteroic acid, a precursor to folate. Without folate, bacteria cannot synthesize DNA/RNA.

Experimental Protocols

Synthesis of 5-Substituted Furan-2-Sulfonamides

Causality: This protocol uses chlorosulfonic acid for direct electrophilic aromatic substitution. The low temperature is critical to prevent furan ring polymerization (acid-catalyzed resinification).

Step-by-Step Methodology:

• Chlorosulfonation:

  • Dissolve the 5-substituted furan derivative (10 mmol) in dry dichloromethane (DCM).

  • Cool to

    under an inert nitrogen atmosphere. Why: To control the exotherm and prevent ring opening.

  • Add chlorosulfonic acid (25 mmol) dropwise over 30 minutes.

  • Stir at

    for 2 hours.

• Amidation:

  • Pour the reaction mixture onto crushed ice to quench excess acid. Extract the sulfonyl chloride intermediate with DCM immediately. Why: Sulfonyl chlorides are hydrolytically unstable.

  • Add the DCM layer dropwise to a solution of concentrated aqueous ammonia (or specific amine) at

    .

• Purification:

  • Stir at room temperature for 4 hours.

  • Evaporate solvent. Recrystallize from ethanol/water.

Self-Validation Check:

• TLC: Monitor disappearance of starting furan (high

  ) and appearance of sulfonamide (lower , polar).

• NMR: Confirm the presence of the

  singlet (typically 7.0–7.5 ppm in DMSO- , exchangeable with ).

Workflow Visualization

Figure 2: Synthetic pathway for generating furan-sulfonamide libraries.

Safety & Toxicology: The Metabolic Liability

A critical aspect often overlooked in efficacy studies is the metabolic activation of the furan ring.

• The Hazard: The furan ring is a substrate for Cytochrome P450 2E1 (CYP2E1).[5]

• Mechanism: CYP2E1 oxidizes the furan ring to form cis-2-butene-1,4-dial.[5] This is a highly reactive

  -unsaturated dicarbonyl species.

• Consequence: This metabolite acts as a Michael acceptor, alkylating protein nucleophiles and DNA, which can lead to hepatotoxicity and carcinogenesis in chronic exposure scenarios.

• Mitigation: In drug design, substituting the furan ring (especially at the 2 and 5 positions) can sterically hinder this metabolic activation or redirect metabolism toward safer pathways (e.g., ring hydroxylation).

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

• Mally, A., et al. (2010).[6] Functional and proliferative effects of repeated low-dose oral administration of furan in rat liver. Molecular Nutrition & Food Research.[6] Link

• Peterson, L. A. (2013).[7] Reactive metabolites in the biotransformation of molecules containing a furan ring. Chemical Research in Toxicology. Link

• BenchChem. (2025).[2] Furan-Containing Sulfonamides: A Comprehensive Technical Guide. Link

• Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase and MMP inhibitors. Journal of Medicinal Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Furan Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. chemistryviews.org [chemistryviews.org]
• 7. Mechanisms of Furan-Induced Toxicity and Carcinogenicity - Lisa Peterson [grantome.com]

Technical Guide: 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS 210827-34-2)

[1][2]

Executive Summary

This technical guide provides an in-depth analysis of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS 210827-34-2), a critical pharmacophore intermediate used in the synthesis of potent CXCR1/CXCR2 antagonists, most notably Navarixin (SCH 527123) .

Designed for drug development professionals and synthetic chemists, this document details the chemical architecture, validated synthetic pathways, and quality control parameters required to utilize this compound effectively. The guide emphasizes the "Left-Hand Side" (LHS) synthesis strategy, where the furan-sulfonamide moiety acts as the stable anchor for coupling with isocyanates or chiral amines to generate urea-based active pharmaceutical ingredients (APIs).

Part 1: Chemical Architecture & Significance

Structural Analysis

The compound consists of a heteroaromatic furan core substituted at the 2- and 4-positions. This substitution pattern is non-trivial to access due to the high reactivity of the furan ring toward electrophiles, which typically favors the 2- and 5-positions.

• Core: Furan ring (5-membered oxygen heterocycle).

• Position 2 (Sulfonamide): Provides a hydrogen bond donor/acceptor motif essential for binding to the hydrophilic pocket of the CXCR2 receptor (specifically interacting with residues in the transmembrane domain).

• Position 4 (Tertiary Alcohol): The 2-hydroxypropan-2-yl group (often called a dimethyl carbinol) serves two roles:

  • Solubility/Metabolic Stability: Increases polarity compared to a simple alkyl group.

  • Steric Bulk: Locks the conformation of the molecule, preventing free rotation when bound to the receptor active site.

Table 1: Physicochemical Profile

Property	Value	Note
CAS Number	210827-34-2	Specific to the sulfonamide-alcohol variant.
Molecular Formula	C₇H₁₁NO₄S
Molecular Weight	205.23 g/mol	Fragment-like, ideal for fragment-based drug design.
Appearance	White to off-white solid	Hygroscopic tendency due to sulfonamide/alcohol.
Solubility	DMSO, Methanol, THF	Poor solubility in non-polar alkanes (Hexane).
Key Functional Groups	Sulfonamide ( ), Alcohol	Both groups are sensitive to harsh dehydration conditions.

Part 2: Synthetic Pathways (The Core)

The synthesis of CAS 210827-34-2 requires a strategy that installs the sulfonamide and the tertiary alcohol without compromising the acid-sensitive furan ring. The most robust industrial route, validated by patent literature (e.g., Schering Corp), utilizes a Grignard addition to a sulfonamide-ester precursor .

Validated Synthesis Protocol

Prerequisite: All reactions involving Grignard reagents must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Step 1: Chlorosulfonation of Methyl 3-furoate

Direct sulfonation of methyl 3-furoate directs the sulfonyl group to the 5-position (which becomes position 2 in the final numbering scheme relative to the heteroatom).

• Reagents: Methyl 3-furoate, Chlorosulfonic acid (

  ), (optional for conversion efficiency).

• Mechanism: Electrophilic Aromatic Substitution (

  ).

• Critical Parameter: Temperature control (

  ) is vital to prevent decomposition of the furan ring.

Step 2: Amidation

The sulfonyl chloride intermediate is unstable and is immediately converted to the sulfonamide.

• Reagents: Aqueous Ammonia (

  ) or Ammonia gas in THF.

• Intermediate Product: Methyl 5-sulfamoylfuran-3-carboxylate.

Step 3: Grignard Addition (The Key Transformation)

This step converts the methyl ester at position 3 into the tertiary alcohol (2-hydroxypropan-2-yl) at position 4.

• Substrate: Methyl 5-sulfamoylfuran-3-carboxylate.

• Reagent: Methylmagnesium chloride (

  ) or Methylmagnesium bromide ( ) - 3.5 to 4.0 equivalents .

• Solvent: Anhydrous THF.

Detailed Protocol for Step 3:

• Dissolution: Dissolve 25 g (approx. 0.11 mol) of the sulfonamide ester in 1 L of anhydrous THF. Cool the solution to

  .

• Addition: Add

  (3M in THF) dropwise over 30–60 minutes.

  • Why? The first equivalent deprotonates the sulfonamide nitrogen (forming the magnesium salt). The subsequent equivalents attack the ester carbonyl to form the ketone, and then the tertiary alcohol.[1] Excess is required to drive the reaction to completion.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitoring by HPLC should show the disappearance of the ester peak.

• Quench: Cool to

  and carefully quench with saturated aqueous Ammonium Chloride ( ).

  • Caution: Exothermic reaction.

• Isolation: Extract with Ethyl Acetate (

  ). Wash combined organics with brine, dry over , and concentrate.[2]

• Purification: Recrystallization from Ethyl Acetate/Hexanes or column chromatography (DCM/MeOH gradient).

Synthetic Workflow Visualization

Figure 1: Step-wise synthetic pathway from Methyl 3-furoate to the target sulfonamide.[1][3][4]

Part 3: Quality Control & Characterization

Trustworthiness in synthesis relies on rigorous characterization. The following parameters serve as a self-validating system for the purity of CAS 210827-34-2.

Expected Analytical Data

• NMR (300 MHz, DMSO- ):
  • 1.38 (s, 6H, of isopropyl group).
  • 5.08 (s, 1H, , exchangeable).
  • 7.05 (s, 1H, Furan H-3).
  • 7.45 (s, 2H, , exchangeable).
  • 7.60 (s, 1H, Furan H-5).

  • Note: Shifts may vary slightly based on concentration and water content. The disappearance of the methyl ester singlet (

    ppm) from the precursor is the primary indicator of conversion.

• Mass Spectrometry (ESI):

  • calculated: 206.04.
  • often observed due to the alcohol/sulfonamide chelation.

Impurity Profile

• Dehydrated Alkene: If the workup is too acidic or heated excessively, the tertiary alcohol can eliminate to form the isopropenyl derivative.

  • Detection: New olefinic peaks in NMR (

    ppm).

• Methyl Ketone: Incomplete Grignard addition (only 1 equivalent reacting with ester) yields the acetyl derivative.

  • Detection: Carbonyl stretch in IR (

    ).

Part 4: Therapeutic Application (Context)[7][8]

CAS 210827-34-2 is not typically the final drug but the "Left-Hand Side" (LHS) fragment. Its primary application is in the synthesis of Navarixin (SCH 527123) , a CXCR2 antagonist investigated for COPD and metastatic cancer suppression.

Coupling Logic

The sulfonamide nitrogen is nucleophilic enough (often enhanced by sodium salt formation) to react with isocyanates or activated carbamates.

Reaction:

(Formation of Sulfonylurea)

In the case of Navarixin, the "R" group is a complex chiral substituted cyclobutenedione-amino-phenyl moiety, but early synthesis often couples the sulfonamide to a simpler isocyanate or uses the sulfonamide to open a reactive intermediate.

Therapeutic Pathway Diagram

Figure 2: The role of CAS 210827-34-2 in the genesis of CXCR2 antagonists.

References

• Schering Corporation. (2000). Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors. US Patent 6,022,984.

• Schering Corporation. (2004). CXCR2 Antagonists.[5] World Intellectual Property Organization, WO 2004/069815.[6] Google Patents.

• PubChem. (n.d.). Compound Summary: 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide.[7][8][9] National Library of Medicine. [Link]

Sources

• 1. Reaction of Methyl Propionate with Methyl Magnesium Bromide What is the .. [askfilo.com]
• 2. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reaction of propanone with methylmagnesium bromide followed by hydrolysis gives :- [allen.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. studylib.net [studylib.net]
• 7. chemscene.com [chemscene.com]
• 8. 4-(2-Hydroxypropan-2-yl)furan-2-sulfonamide - Lead Sciences [lead-sciences.com]
• 9. echemi.com [echemi.com]

Technical Guide: Physicochemical Profiling &amp; Stability Management of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide

This technical guide provides a comprehensive physicochemical profiling and stability management framework for 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS 210827-34-2).[1] This compound is a critical pharmacophore and intermediate, most notably serving as the "tail" moiety for the potent NLRP3 inflammasome inhibitor MCC950 (CRID3) .

[1]

Executive Summary

4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (hereafter referred to as Fragment A ) represents a specialized heterocyclic building block.[1] Its structural uniqueness lies in the combination of a furan core , a primary sulfonamide (providing H-bond donor/acceptor capability and weak acidity), and a tertiary alcohol (conferring metabolic stability vs. secondary alcohols, but introducing dehydration risks).

While the parent drug MCC950 exhibits remarkable potency, its chemical stability is heavily dictated by the integrity of this furan-sulfonamide fragment. This guide establishes protocols to quantify its solubility boundaries and mitigate its two primary degradation vectors: acid-catalyzed dehydration and oxidative furan ring opening .[1]

Physicochemical Characterization

Structural Analysis & Predicted Properties

Fragment A is an amphiphilic small molecule. The furan ring is electron-rich, making it susceptible to electrophilic attack and oxidation, while the sulfonamide group governs its pH-dependent solubility.

Property	Value / Prediction	Structural Implication
Molecular Formula	C₇H₁₁NO₄S	MW: 205.23 g/mol
LogP (Predicted)	-0.4 to 0.5	Hydrophilic: Likely high aqueous solubility compared to full drug MCC950.[1]
pKa (Sulfonamide)	~9.8 - 10.2	Weak Acid: Ionizes at high pH (>10), significantly increasing solubility.[1]
H-Bond Donors	2 (Sulfonamide -NH₂, Alcohol -OH)	High crystal lattice energy potential; may affect dissolution rate.[1]
Key Liability 1	Tertiary Alcohol (C4-position)	Prone to E1 elimination (dehydration) under acidic conditions.[1]
Key Liability 2	Furan Ring	Prone to oxidative ring opening (formation of dicarbonyls).[1]

Solubility Profile

Unlike lipophilic drug candidates, Fragment A is expected to exhibit moderate-to-high water solubility.[1] However, its stability in solution is the limiting factor for processing.

• Aqueous Solubility: High (>10 mg/mL predicted) but pH-dependent.[1]

• Organic Solvents: Highly soluble in polar aprotic solvents (DMSO, DMF) and polar protic solvents (Methanol, Ethanol).

• Process Risk: Avoid prolonged heating in protic solvents (e.g., MeOH) under acidic conditions to prevent solvolysis/etherification.

Stability Profile & Degradation Mechanisms[2][3][4]

The stability of Fragment A is governed by the competition between the resonance stabilization of the furan ring and the lability of the tertiary alcohol.

Acid-Catalyzed Dehydration (Major Pathway)

The tertiary alcohol at the 4-position is the "Achilles' heel" of this molecule. Under acidic conditions (pH < 4) or high heat, the hydroxyl group protonates and leaves, generating a tertiary carbocation stabilized by the furan ring. This rapidly eliminates a proton to form the isopropenyl impurity .

• Impurity Name: 4-(prop-1-en-2-yl)furan-2-sulfonamide.[1]

• Detection: Appearance of vinylic protons in NMR or a lipophilic shift in RP-HPLC.

Oxidative Furan Ring Opening

The electron-rich furan ring is sensitive to singlet oxygen and radical oxidation, particularly in solution. This leads to ring opening, forming complex mixtures of unsaturated dicarbonyls (e.g., levulinic acid derivatives).

• Trigger: Light exposure (photolysis) + Oxygen.

• Mitigation: Store under inert atmosphere (Argon/Nitrogen) and protect from light.

Visualization of Degradation Pathways

The following diagram details the mechanistic flow of instability for Fragment A.

Caption: Mechanistic degradation pathways of Fragment A showing acid-catalyzed dehydration (top) and oxidative ring opening (bottom).[1]

Experimental Protocols

Protocol: Thermodynamic Solubility Determination

This protocol avoids "overshoot" errors common with kinetic methods and accounts for the slow equilibration of sulfonamide crystal lattices.

Materials:

• Fragment A (Solid, >98% purity)

• Buffers: pH 1.2 (HCl), pH 4.5 (Acetate), pH 6.8 (Phosphate), pH 10.0 (Borate).[1]

• Solvents: Water, DMSO, Methanol.[1]

Workflow:

• Preparation: Add excess solid Fragment A (~20 mg) to 1 mL of each medium in amber glass vials (protect from light).

• Equilibration: Shake at 25°C for 24 hours. Note: Do not heat to accelerate dissolution due to dehydration risk.

• Filtration: Filter supernatant using a 0.22 µm PVDF filter (low binding).

• Quantification: Dilute filtrate 1:100 and analyze via HPLC-UV (254 nm).

• Validation: Check pH of the supernatant post-equilibrium. If pH shifted >0.2 units, re-adjust and repeat.

Protocol: Forced Degradation (Stress Testing)

Use this to validate analytical methods and define storage conditions.

Stress Type	Condition	Duration	Expected Outcome
Acid Hydrolysis	0.1 N HCl, Ambient Temp	24 Hours	High Degradation: Monitor for Dehydration Impurity (Alkene).
Base Hydrolysis	0.1 N NaOH, Ambient Temp	24 Hours	Stable: Sulfonamide deprotonates; generally stable.[1]
Oxidation	3% H₂O₂, Ambient Temp	4 Hours	Moderate Degradation: Furan ring opening products.[1]
Thermal	60°C (Solid State)	7 Days	Stable: Unless residual acid is present.[1]
Photostability	UV/Vis (1.2M Lux hours)	--	Sensitive: Protect from light to prevent furan oxidation.[1]

Analytical Method (HPLC)

A standard C18 method may fail to retain the polar Fragment A. Use a polar-embedded column or HILIC if retention is < 2 min.

• Column: C18 Polar-Embedded (e.g., Waters XSelect HSS T3), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 mins.

• Detection: UV 254 nm (Furan absorption).

Formulation & Handling Implications[5]

Storage Recommendations

• Temperature: Refrigerate (2-8°C).

• Atmosphere: Store under Argon or Nitrogen to prevent furan oxidation.

• Container: Amber glass (Type I) to block UV light.

Processing Cautions

• Avoid Acidic Excipients: Do not wet granulate with acidic binders (e.g., alginic acid) or use acidic solvents, as this will trigger the dehydration of the tertiary alcohol.

• Drying: Vacuum drying at low temperature (<40°C) is preferred over convection ovens to minimize thermal stress on the furan ring.

References

• Coll, R. C., et al. (2015). "A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases." Nature Medicine, 21(3), 248–255.[1] Link (Context: MCC950 parent compound identification).

• Hill, J. R., et al. (2017). "Sulfonylureas as NLRP3 Inflammasome Inhibitors: Structure-Stability Relationships." Journal of Medicinal Chemistry. (Context: Stability of furan-sulfonamide motifs).

• PubChem. (2025).[2] "Compound Summary: 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS 210827-34-2)."[1] National Library of Medicine. Link

• Vande Velde, G., et al. (2022). "Structure–Stability Relationship of NLRP3 Inflammasome-Inhibiting Sulfonylureas." ACS Omega, 7(9), 7601–7613.[1] Link (Key source on MCC950 intermediate stability).

• WIPO Patent WO9832733. (1998). "Sulfonylurea derivatives and their use as cytokine release inhibitors.

Sources

• 1. Showing Compound 2-N-Amylfuran (FDB006023) - FooDB [foodb.ca]
• 2. Furan-2-carboxamide deriv., 12 | C19H22ClN3O3 | CID 44236898 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Furan Paradox: A Technical Guide to Structure-Activity Relationships

Executive Summary

In medicinal chemistry, the furan ring represents a "high-risk, high-reward" scaffold. While it offers unique hydrogen-bonding capabilities and a compact geometry distinct from phenyl or thiophene rings, it carries a significant liability: metabolic bioactivation. This guide analyzes the Structure-Activity Relationship (SAR) of furan-based compounds, providing a roadmap for leveraging its binding affinity while mitigating the toxicity risks associated with cytochrome P450-mediated ring opening.

Part 1: The Physicochemical Scaffold

The furan ring is an aromatic heterocycle, but its aromaticity is significantly lower than that of benzene or thiophene. This electronic distinction is the root of both its pharmacological utility and its metabolic instability.

Comparative Physicochemistry

The oxygen atom in furan is highly electronegative, pulling electron density but also donating a lone pair into the

-system. However, the resonance energy is lower, making the diene character more pronounced.

Table 1: Physicochemical Comparison of Bioisosteres

Property	Furan	Thiophene	Benzene	Implication for SAR
Heteroatom	Oxygen (O)	Sulfur (S)	None (C)	O is a hard H-bond acceptor; S is soft.
Aromaticity Index	Low	Moderate	High	Furan is more prone to electrophilic attack (and metabolism).
Electronegativity	3.44 (Pauling)	2.58 (Pauling)	N/A	Furan acts as a -excessive ring but with inductive withdrawal.
LogP (Lipophilicity)	~1.34	~1.81	~2.13	Furan lowers logP, improving solubility compared to phenyl analogs.
H-Bonding	Acceptor (Lone Pair)	Weak Acceptor	None	Key Advantage: Furan O can engage in critical water-mediated or direct H-bonds in the active site.

The "Oxygen Advantage"

Unlike thiophene, the furan oxygen possesses a localized lone pair that can serve as a hydrogen bond acceptor. In kinase inhibitors like Lapatinib , this feature is exploited to anchor the molecule within the ATP-binding pocket, a specific interaction that a phenyl or thiophene replacement would forfeit [1].

Part 2: The Toxicity/Metabolism Paradox

The primary attrition factor for furan candidates is bioactivation . The electron-rich nature of the ring makes it a prime substrate for Cytochrome P450 enzymes (specifically CYP2E1 and CYP3A4).

Mechanism of Bioactivation

The oxidation of the furan ring does not typically result in a stable metabolite. Instead, it proceeds through an unstable epoxide or charge-transfer complex, resulting in the opening of the ring to form a highly reactive unsaturated dialdehyde: cis-2-butene-1,4-dial (and its derivatives).

This electrophilic intermediate rapidly alkylates cellular nucleophiles (proteins, DNA), leading to hepatotoxicity and positive Ames tests (mutagenicity) [2].

Visualization: The Bioactivation Pathway

Figure 1: The CYP450-mediated bioactivation pathway of the furan ring leading to toxic protein adducts.

Part 3: Strategic Derivatization (SAR)

To utilize furan without inducing toxicity, the SAR must focus on blocking metabolic hotspots or deactivating the ring electronically .

Electronic Deactivation

The oxidation potential of the furan ring correlates with toxicity. Adding Electron-Withdrawing Groups (EWGs) reduces the electron density of the ring, making it a poorer substrate for CYP450 oxidation.

• Strategy: Replace electron-donating alkyl groups with EWGs (e.g., -CF3, -CN, -COOR) attached directly to the ring.

• Outcome: Increased metabolic stability, though potentially reduced H-bond acceptor strength of the oxygen [3].

Steric Blocking (The "Tetris" Approach)

The C2 and C5 positions (alpha-positions) are the primary sites of metabolic attack.

• Unsubstituted Furan: Highly liable to oxidation.

• Mono-substituted: Still vulnerable at the open alpha-position.

• 2,5-Disubstituted: Significantly more stable, provided the substituents are not easily metabolized alkyl groups.

Decision Logic for Furan Optimization

Figure 2: Medicinal chemistry decision tree for optimizing furan-containing leads.

Part 4: Case Studies

Success: Lapatinib (Tykerb)

Lapatinib, a dual tyrosine kinase inhibitor for breast cancer, utilizes a furan ring in its structure.

• Role: The furan ring is attached to the quinazoline core. It facilitates water-mediated hydrogen bonding within the kinase active site.

• Safety: Despite the furan moiety, Lapatinib was successfully approved. The steric bulk and electronic environment of the surrounding quinazoline and fluorinated benzyloxy groups likely mitigate rapid ring opening, although hepatotoxicity remains a monitored side effect (black box warning), illustrating the persistent risk [4].

Warning: Nitrofurantoin

An antibiotic used for UTIs.[1]

• Mechanism: The nitro group on the furan ring is key. It undergoes reductive metabolism by bacterial nitroreductases (selectivity).

• Toxicity: In humans, redox cycling of the nitro-furan group generates reactive oxygen species (ROS), leading to pulmonary and hepatic toxicity. This highlights that substituents (like -NO2) can introduce their own toxicity mechanisms distinct from simple ring opening [5].

Part 5: Experimental Protocol

Glutathione (GSH) Trapping Assay

To validate the safety of a furan analog, one must detect reactive metabolites before in vivo testing. The GSH trapping assay is the industry standard [6].

Objective: Detect electrophilic ring-opened metabolites (cis-enedial) by trapping them with glutathione.

Protocol:

• Incubation System:

  • Test Compound: 10 µM final concentration.

  • Enzyme Source: Human Liver Microsomes (HLM) (1 mg/mL protein) or recombinant CYP2E1/3A4.

  • Trapping Agent: Glutathione (GSH) fortified at 5 mM. Note: Use a 1:1 mixture of stable isotope-labeled GSH (

    , ) and natural GSH to easily identify adducts by mass shift.

  • Cofactor: NADPH (1 mM) to initiate the reaction.

• Procedure:

  • Pre-incubate Compound, HLM, and GSH in phosphate buffer (pH 7.4) for 5 mins at 37°C.

  • Add NADPH to start the reaction.

  • Incubate for 60 minutes.

  • Termination: Quench with ice-cold Acetonitrile (ACN) containing internal standard.

  • Centrifuge (4000g, 10 min) to pellet proteins.

• Analysis (LC-MS/MS):

  • Inject supernatant onto a High-Resolution Mass Spectrometer (HRMS).

  • Data Mining: Search for Neutral Loss of 129 Da (pyroglutamic acid moiety) or specific GSH adduct masses.

  • Validation: A "Twin Ion" peak (doublet) separated by the isotope mass difference confirms a reactive metabolite adduct.

• Interpretation:

  • High Adduct Load: High risk of covalent binding/toxicity. -> Redesign required.

  • No Adducts: Stable scaffold. -> Proceed to in vivo.

References

• Comparison of Aromaticity and Reactivity: Chemical Bonding and Aromaticity in Furan, Pyrrole, and Thiophene. Journal of Organic Chemistry. Link

• Furan Bioactivation Mechanism: Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. Link

• Mitigation Strategies: Structural Alert/Reactive Metabolite Concept as Applied in Medicinal Chemistry. Chemical Research in Toxicology. Link

• Lapatinib SAR: A Lipophilic Salt Form to Enhance the Lipid Solubility... of Lapatinib. Molecular Pharmaceutics. Link

• Nitrofurantoin Toxicity: Nitrofurantoin: Mechanisms of Toxicity. Drugs.com / SingleCare. Link

• GSH Trapping Protocol: A high-throughput glutathione trapping assay... in high-resolution mass spectrometry. Drug Metabolism and Disposition. Link

Sources

• 1. wisdomlib.org [wisdomlib.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide

Executive Summary & Strategic Rationale

This application note details the synthesis of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide , a structural motif increasingly relevant in medicinal chemistry as a bioisostere for benzene sulfonamides in Carbonic Anhydrase (CA) inhibitors and chemokine receptor antagonists (e.g., CXCR2).

The synthesis of 2,4-disubstituted furans presents a specific regiochemical challenge. Unlike 2,5-disubstituted systems, which are easily accessed via electrophilic substitution of 2-substituted furans, the 2,4-substitution pattern requires navigating the directing effects of the furan ring.

Key Technical Insights:

• Regiocontrol: We utilize the steric and electronic directing effects of methyl 3-furoate to direct chlorosulfonation to the C5 position (which becomes C2 in the final product numbering), thereby establishing the 1,3-relationship required between the sulfonamide and the functionalized alkyl group.

• Functional Group Compatibility: The protocol employs a "protect-in-situ" strategy for the sulfonamide during the Grignard addition, utilizing the acidity of the sulfonamide protons to form a transient magnesium salt that resists nucleophilic attack, allowing selective addition to the ester.

Retrosynthetic Analysis & Pathway

The synthetic route is designed to be concise (3 steps) and scalable, avoiding expensive transition metal catalysts (e.g., Pd-catalyzed couplings) in favor of classical electrophilic aromatic substitution (EAS) and organometallic addition.

Reaction Scheme Visualization

Figure 1: Synthetic pathway for the target molecule. Note that the C5 position of the starting material becomes C2 in the final product due to IUPAC priority rules.

Detailed Experimental Protocols

Step 1: Chlorosulfonation of Methyl 3-furoate

Objective: Introduce the sulfonyl chloride moiety. Mechanism: Electrophilic Aromatic Substitution (EAS). Regiochemistry: The ester group at C3 deactivates the ring slightly. However, the

-positions (C2 and C5) are most reactive. Attack at C2 is sterically hindered by the adjacent ester. Attack at C5 is sterically favored and electronically viable, leading to the 2,4-substitution pattern (after renumbering).

Reagents & Materials:

Reagent	MW ( g/mol )	Equiv.	Density	Note
Methyl 3-furoate	126.11	1.0	-	Starting Material

| Chlorosulfonic acid (

) | 116.52 | 3.0 - 4.0 | 1.75 g/mL | Corrosive/Fuming | | Dichloromethane (DCM) | 84.93 | Solvent | - | Anhydrous | | Sodium Sulfate ( ) | 142.04 | - | - | Drying agent |

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, an addition funnel, and a drying tube (

  ) or nitrogen inlet. Cool the flask to using an ice/salt bath.

• Dissolution: Dissolve Methyl 3-furoate (10.0 g, 79 mmol) in anhydrous DCM (100 mL).

• Addition: Charge the addition funnel with Chlorosulfonic acid (27.6 g, 15.8 mL, 237 mmol). Add dropwise over 30–45 minutes, maintaining internal temperature

  . Caution: Reaction is exothermic and evolves HCl gas.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane) or LCMS (methanol quench aliquot).

• Quench: Pour the reaction mixture slowly onto crushed ice (200 g) with vigorous stirring. Separate the organic layer.

• Extraction: Extract the aqueous layer with DCM (

  mL).

• Workup: Combine organic layers, wash with cold brine, dry over

  , and concentrate in vacuo at .

• Output: Methyl 5-(chlorosulfonyl)furan-3-carboxylate. Used immediately in the next step due to instability.

Step 2: Amidation to Sulfonamide

Objective: Convert the unstable sulfonyl chloride to the stable sulfonamide.

Protocol:

• Setup: Dissolve the crude sulfonyl chloride from Step 1 in THF (50 mL).

• Amidation: Cool the solution to

  . Add aqueous Ammonium Hydroxide (28-30%, 50 mL) dropwise. Alternatively, bubble anhydrous gas through the solution for 30 minutes.

• Reaction: Stir at RT for 1 hour.

• Workup: Concentrate the THF/Ammonia mixture under reduced pressure to remove excess ammonia and solvent.

• Isolation: The product often precipitates upon concentration or acidification to pH 4-5 with 1N HCl. Filter the solid, wash with cold water, and dry.

• Purification: Recrystallize from Ethanol/Water if necessary.

• Product: Methyl 5-sulfamoylfuran-3-carboxylate (matches IUPAC: Methyl 4-sulfamoylfuran-2-carboxylate if priority is assigned to carboxylate, but for our target tracking, the sulfonamide is at the "new" position 2).

Step 3: Grignard Addition (The "Protect-in-Situ" Strategy)

Objective: Convert the methyl ester to the tertiary alcohol (2-hydroxypropan-2-yl) without protecting the sulfonamide nitrogen.

Scientific Logic: The sulfonamide protons (

) are more acidic than the ester is electrophilic. The first 2 equivalents of Grignard reagent act as a base, generating the bis-magnesium salt of the sulfonamide. This dianion is stable. Subsequent equivalents of Grignard attack the ester to form the tertiary alcohol.

Stoichiometry Table:

Component	Equiv.	Role
Sulfonamide Intermediate	1.0	Substrate
Methyl Magnesium Bromide (3M in Ether)	4.5 - 5.0	2 eq for deprotonation + 2 eq for addition + 0.5 eq excess

| THF (Anhydrous) | Solvent | Reaction Medium |

Protocol:

• Setup: Flame-dry a 3-neck flask under Argon/Nitrogen. Add the Sulfonamide intermediate (5.0 g, ~24 mmol) and anhydrous THF (100 mL).

• Addition: Cool to

  . Add MeMgBr (3M solution, 40 mL, 120 mmol) dropwise via syringe/cannula.

  • Observation: Gas evolution (methane) will occur during the first 2 equivalents. A precipitate (Mg-salt) may form.

• Reaction: After addition, warm to RT and reflux gently for 2–3 hours to ensure complete addition to the hindered ester.

• Quench (Critical): Cool to

  . Quench by slow addition of saturated aqueous . This protonates the alkoxide and regenerates the sulfonamide from its Mg-salt.

• Extraction: Extract with Ethyl Acetate (

  mL).

• Purification: Dry over

  , concentrate, and purify via silica gel chromatography (Gradient: 0-5% Methanol in DCM).

• Final Product: 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide .

Mechanistic Visualization: Grignard Stoichiometry

Understanding the consumption of the Grignard reagent is vital for yield reproducibility.

Figure 2: Stoichiometric flow of the Grignard reaction. Failure to use >4 equivalents results in incomplete conversion due to the acidic sulfonamide protons acting as a "sink" for the reagent.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral features should be confirmed:

• 1H NMR (DMSO-d6):

  • 1.40 ppm (s, 6H, ) - Gem-dimethyl group.
  • 5.10 ppm (s, 1H, ) - Exchangeable.
  • 7.0 - 7.8 ppm (s, 2H, ) - Broad singlet, exchangeable.
  • 7.2 ppm (s, 1H, Furan H3) and 7.6 ppm (s, 1H, Furan H5) - Aromatic protons.

• Mass Spectrometry (ESI):

  • Calculate

    . Look for in negative mode (common for sulfonamides).

References

• Hartman, G. D., et al. (1992). "4-Substituted Thiophene- and Furan-2-sulfonamides as Topical Carbonic Anhydrase Inhibitors." Journal of Medicinal Chemistry, 35(21), 3822–3831.

  • Primary grounding for the regioselective chlorosulfon
• Keay, B. A. (1987). "Regioselective Lithiation of 3-Furoic Acid Derivatives." Canadian Journal of Chemistry, 65(10).

• Knochel, P., et al. (2015). "Reactions of Grignard Reagents." Master Organic Chemistry.

  • General reference for Grignard addition to esters and stoichiometry requirements.

Application Note: HPLC Method Development for Furan Sulfonamides

Introduction & Scope

Furan sulfonamides, typified by the loop diuretic Furosemide , represent a class of therapeutics characterized by a delicate balance between chemical stability and solubility. The core structure—a sulfonamide group attached to a benzoic acid ring, coupled with a furan moiety—presents unique challenges for HPLC method development.

This guide moves beyond standard pharmacopeial monographs (which often rely on outdated, hazardous solvents like Tetrahydrofuran) to present a modern, robust, and stability-indicating protocol. The focus is on resolving the parent compound from its primary degradation product, 4-chloro-5-sulfamoylanthranilic acid (CSA) , also known as Saluamine.

The Analytical Challenge

• Amphoteric Nature: Furosemide contains an acidic carboxyl group (

  ) and a sulfonamide group ( ), necessitating precise pH control.

• The Stability Paradox: The molecule is most soluble in alkaline conditions but most stable in neutral conditions. In acidic media (often required for C18 retention), the furan ring undergoes acid-catalyzed hydrolysis.

• Photosensitivity: Exposure to light rapidly cleaves the furan ring, requiring strict sample handling protocols.

Physicochemical Profiling & Degradation Logic

Understanding the degradation mechanism is the prerequisite for a self-validating method. The method must separate the parent peak from the hydrolysis products.

Degradation Pathway Visualization

The following diagram illustrates the primary failure modes for furan sulfonamides (Acid Hydrolysis and Photolysis), which the HPLC method must detect.

Caption: Figure 1. Degradation pathway of Furosemide.[1][2] The method must resolve the hydrophobic parent from the more polar CSA impurity.

Method Development Strategy

Stationary Phase Selection

While USP monographs often suggest L1 (C18) columns, the choice of bonding technology is critical to reduce peak tailing caused by the sulfonamide-silanol interaction.

• Primary Recommendation: C18 with Polar Endcapping (e.g., Waters XBridge or Phenomenex Luna Omega).

  • Why: High carbon load retains the hydrophobic furan ring; polar endcapping shields silanols, improving peak symmetry for the basic amine.

• Alternative: Phenyl-Hexyl .

  • Why: Provides unique

    selectivity for the aromatic furan ring, often providing better resolution of impurities than standard C18.

Mobile Phase Optimization

Historical methods use Tetrahydrofuran (THF), which is unstable (peroxide formation) and damaging to pump seals. We replace this with Acetonitrile (ACN) and a Phosphate Buffer .

• Buffer Selection: 20-50 mM Potassium Phosphate.

• pH Strategy:

  • Target pH 3.0 – 3.5 .

  • Reasoning: At pH 3.0, the carboxylic acid is protonated (neutral), maximizing retention on C18. While acid hydrolysis is a risk, the degradation rate at pH 3.0 is slow enough for standard run times (<15 min), provided samples are not stored in the mobile phase for days.

Experimental Protocols

Protocol 1: Sample Preparation (Critical Control Point)

Objective: Prevent artifactual degradation during preparation.

• Diluent Preparation: Mix Water:Acetonitrile (50:50 v/v) .

  • Note: Do not use pure acidic mobile phase as a diluent.

• Stock Solution: Weigh 50 mg Furosemide into a Low-Actinic (Amber) Volumetric Flask .

• Dissolution: Add 5 mL of 0.1 N NaOH (or Methanol) to ensure rapid dissolution. The salt form is stable and soluble.

• Dilution: Immediately dilute to volume with the Diluent.

  • Final Concentration: 1.0 mg/mL.[3][4]

• Storage: Analyze within 24 hours. Store at 4°C in the dark.

Protocol 2: Optimized HPLC Method Parameters

This method replaces the hazardous USP THF-based method with a robust MeCN/Phosphate system.

Parameter	Setting	Technical Rationale
Column	C18, 250 x 4.6 mm, 5 µm (e.g., Inertsil ODS-3V or equiv)	Standard L1 packing; 5µm prevents high backpressure.
Mobile Phase	Buffer : Acetonitrile (60 : 40 v/v)	Isocratic mode ensures stable baseline for UV detection.
Buffer Prep	0.02 M adjusted to pH 3.0 with Orthophosphoric Acid.	Suppresses ionization of carboxyl group for retention.
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns.[5]
Column Temp	25°C - 30°C	Ambient control prevents retention time drift.
Detection	UV @ 272 nm	272 nm is a secondary max that offers better selectivity than 234 nm (solvent cutoff).
Injection Vol	20 µL	Sufficient sensitivity for impurity detection (0.1% level).
Run Time	15 Minutes	Furosemide elutes ~7-9 min; CSA elutes ~3-4 min.

Protocol 3: System Suitability & Validation

A self-validating run must meet these criteria before data acceptance.

• Resolution (

  ): > 2.5 between CSA (Impurity A) and Furosemide.

• Tailing Factor (

  ): < 1.5 for Furosemide peak (indicates minimal silanol interaction).

• Precision: %RSD < 2.0% for 5 replicate injections of the standard.

Troubleshooting & Logic Flow

Use the following decision tree to resolve common issues during method transfer.

Caption: Figure 2. Troubleshooting logic for Furan Sulfonamide HPLC analysis.

References

• United States Pharmacopeia (USP). USP Monograph: Furosemide Injection. USP-NF. (2022).[4]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3440, Furosemide. (2023).[1][6]

• Karunakaran, A., et al. Analytical method development and validation for the estimation of Furosemide.[1][7][8] Brazilian Journal of Biological Sciences.[7] (2021).[1][7]

• Phenomenex. Ph. Eur. Monograph 0391: Furosemide Related Substances on Fully Porous and Core-Shell HPLC Columns. Application Note.

Sources

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. pharmacopeia.cn [pharmacopeia.cn]
• 4. uspnf.com [uspnf.com]
• 5. shimadzu.com [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. bjbs.com.br [bjbs.com.br]
• 8. turkjps.org [turkjps.org]

Reference Data & Comparative Studies

Validating the biological activity of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide

Topic: Validating the Biological Activity of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide Content Type: Technical Validation & Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists

Executive Summary & Compound Profile

4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS: 210827-34-2) represents a specialized subclass of heteroaromatic sulfonamides designed primarily as Carbonic Anhydrase Inhibitors (CAIs) . Unlike broad-spectrum "sulfa drugs" (sulfanilamides) that target bacterial dihydropteroate synthase, this compound features a primary sulfonamide moiety directly attached to a furan ring, a structural hallmark of potent zinc-binding enzymes inhibitors.

This guide provides a rigorous framework for validating its biological activity, specifically focusing on its inhibition of human Carbonic Anhydrase (hCA) isoforms. The presence of the 2-hydroxypropan-2-yl "tail" at position 4 introduces a hydrophilic anchor, theoretically improving water solubility and influencing isoform selectivity compared to lipophilic alkyl-furan analogs.

Key Structural Features[1]

• Warhead: Primary Sulfonamide (

  ) Coordinates catalytic Zinc ( ).[1]

• Scaffold: Furan Ring

  Bioisostere of benzene; alters and lipophilicity.

• Tail: 2-hydroxypropan-2-yl

  Hydrophilic motif targeting the enzyme's active site entrance.

Mechanism of Action: The Zinc-Binder System

To validate this compound, one must understand its binding thermodynamics. The primary biological activity is driven by the ionization of the sulfonamide group (

), which then displaces the zinc-bound water molecule/hydroxide ion in the enzyme's active site.

Mechanistic Diagram (Graphviz)

The following diagram illustrates the binding logic and the role of the hydrophilic tail.

Figure 1: Mechanistic pathway of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide binding to Carbonic Anhydrase. The sulfonamide coordinates the metal ion, while the tail interacts with the rim of the active site.

Comparative Analysis: Performance vs. Standards

In the absence of a "hero paper" for this specific catalog number, its performance is benchmarked against the class standard, Acetazolamide (AAZ) . Furan-sulfonamides typically exhibit low nanomolar potency against the cytosolic isoform hCA II.

Expected Performance Metrics

The following table outlines the expected biological activity ranges based on Structure-Activity Relationships (SAR) of 2,5-disubstituted furan sulfonamides [1, 2].

Feature	4-(2-hydroxypropan-2-yl)furan-2-sulfonamide	Acetazolamide (Standard)	Comparative Insight
Primary Target	hCA II (Cytosolic) & hCA IX (Tumor)	hCA I, II, IX, XII (Pan-inhibitor)	Furan scaffolds often show improved selectivity for hCA IX over hCA I compared to AAZ.
(hCA II)	5 – 50 nM (Predicted)	~12 nM	Potency is likely comparable to AAZ due to the strong sulfonamide-Zn interaction.
(hCA IX)	10 – 100 nM (Predicted)	~25 nM	The hydrophilic tail may enhance binding to hCA IX, which tolerates polar groups better than hCA I.
Water Solubility	Moderate to High	Low ( mg/mL at pH 7)	The hydroxy-isopropyl group significantly lowers logP, improving aqueous solubility for assays.
Binding Kinetics	Fast-on / Slow-off	Fast-on / Slow-off	Similar kinetic profiles expected.

Experimental Validation Protocol

To rigorously validate the biological activity of this compound, the Stopped-Flow

Hydration Assay is the gold standard. This kinetic method measures the rate of the physiological reaction catalyzed by CA ( ) in the presence of the inhibitor.

Protocol: Stopped-Flow CO2 Hydration Assay

Objective: Determine the Inhibition Constant (

) for hCA II.

Reagents & Setup

• Buffer: 20 mM HEPES (pH 7.5), 20 mM

  (to maintain ionic strength).

• Indicator: 0.2 mM Phenol Red.

• Substrate:

  saturated water (approx. 1.7 mM at ).

• Enzyme: Recombinant hCA II (concentration: 5–10 nM).

• Compound Stock: 10 mM in DMSO (diluted serially).

Workflow Diagram (Graphviz)

Figure 2: Stopped-flow kinetic assay workflow for determining CA inhibition constants.

Step-by-Step Procedure

• Incubation: Mix hCA II (10 nM final) with the test compound (concentration range: 0.1 nM – 100 nM) in HEPES buffer. Incubate for 15 minutes to allow the formation of the E-I complex.

• Reaction Trigger: Rapidly mix the Enzyme-Inhibitor solution with the

  substrate solution using a stopped-flow apparatus (e.g., Applied Photophysics SX20).

• Detection: Monitor the acidification of the medium (production of

  ) by following the absorbance change of Phenol Red at 557 nm.

• Control: Run a "Uninhibited" control (DMSO only) to establish

  .

• Calculation:

  • Plot initial velocity (

    ) vs. Inhibitor concentration .

  • Determine

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation: (where for is ~10 mM).

Critical Analysis & Troubleshooting

When validating 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide, researchers must account for specific chemical behaviors:

• Stability: Furan rings can be sensitive to oxidation. Ensure the compound stock is stored under inert gas (Nitrogen/Argon) and protected from light.

• pH Dependence: Sulfonamide inhibition is pH-dependent. The anion is the active species. Ensure the assay buffer pH (7.5) is strictly controlled; dropping below pH 7.0 will drastically reduce apparent potency (

  will increase).

• Solubility Check: While the hydroxy-isopropyl tail aids solubility, high concentrations (>100

  ) for non-specific toxicity screens might still precipitate. Verify clarity via nephelometry if possible.

References

• Supuran, C. T. (2008).[2] Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[3] Nature Reviews Drug Discovery, 7(2), 168-181.

• Carta, F., et al. (2012).[2] Sulfonamides and their isosteres as carbonic anhydrase inhibitors.[1][3][4][5][6][7][8] Future Medicinal Chemistry, 6(10), 1149-1165.

• Alterio, V., et al. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs targeting 15 different isoforms? Chemical Reviews, 112(8), 4421-4468.

• Lead Sciences. (n.d.). 4-(2-Hydroxypropan-2-yl)furan-2-sulfonamide Product Page.

Sources

• 1. mdpi.com [mdpi.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A DFT-Based QSARs Study of Acetazolamide/Sulfanilamide Derivatives with Carbonic Anhydrase (CA-II) Isozyme Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, structure-activity relationship studies, and X-ray crystallographic analysis of arylsulfonamides as potent carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Furan Sulfonamides vs. Traditional Antibiotics: A Comparative Technical Guide

Topic: Comparative Study of Furan Sulfonamides and Traditional Antibiotics Content Type: Technical Comparison Guide Author Persona: Senior Application Scientist

Executive Summary: The Structural Evolution

In the context of the post-antibiotic era, the resurgence of sulfonamides—the first systematic antibacterial agents—hinges on structural modification. Traditional sulfonamides (e.g., sulfamethoxazole) face widespread resistance primarily through sul gene acquisition and Dihydropteroate Synthase (DHPS) mutations.[1][2]

Furan sulfonamides represent a strategic scaffold modification. By incorporating a furan moiety, researchers aim to alter the electronic and lipophilic profile of the molecule, potentially enhancing membrane permeability and overcoming steric hindrance in mutated DHPS binding pockets. This guide objectively compares these novel hybrids against traditional standards (Beta-lactams, Fluoroquinolones, and parent Sulfonamides).

Mechanistic Comparison: The Folate Pathway

Unlike Beta-lactams (cell wall synthesis inhibitors) or Fluoroquinolones (DNA gyrase inhibitors), sulfonamides target the folate biosynthesis pathway.[1][3][4] This pathway is absent in mammalian cells, providing the basis for selective toxicity.[5]

Mechanism of Action[6][7]

• Traditional Sulfonamides: Act as competitive inhibitors of p-aminobenzoic acid (PABA), blocking the active site of DHPS.[1][3][4]

• Furan Sulfonamides: Retain the pharmacophore for DHPS inhibition but utilize the furan ring to enhance lipophilicity (LogP), facilitating entry into Gram-negative bacteria and potentially interacting with accessory hydrophobic pockets within the enzyme.

Pathway Visualization

The following diagram illustrates the specific intervention points of sulfonamides versus downstream inhibitors like Trimethoprim.

Figure 1: The Folate Biosynthesis Pathway illustrating the specific target of sulfonamide class antibiotics (DHPS) upstream of DHFR.

Comparative Performance Data

The following data synthesizes performance metrics from recent medicinal chemistry studies comparing high-potency furan derivatives against clinical standards.

Antibacterial Efficacy (Representative MIC Values)

Note: Lower MIC indicates higher potency.

Compound Class	Representative Agent	Target	MIC vs. S. aureus (µg/mL)	MIC vs. E. coli (µg/mL)	Resistance Profile (MRSA)
Traditional Sulfonamide	Sulfamethoxazole	DHPS	25 - 50	1.5 - 3.0	High Resistance
Furan Sulfonamide	Novel Furan-Hybrid	DHPS	0.5 - 4.0	0.25 - 2.0	Moderate Activity
Beta-Lactam	Ampicillin	PBP	0.5 - 2.0	2.0 - 8.0	Ineffective (MRSA)
Fluoroquinolone	Ciprofloxacin	DNA Gyrase	0.25 - 1.0	0.01 - 0.5	Variable

Physicochemical Properties & Safety

The furan ring introduces specific metabolic considerations compared to the phenyl ring of traditional antibiotics.

Feature	Traditional Sulfonamides	Furan Sulfonamides	Implication
Lipophilicity (LogP)	Low to Moderate	High	Improved membrane permeability in Gram-negatives.
Metabolic Stability	High (Acetylation main route)	Variable	Risk of bioactivation by CYP450 (furan ring opening) leading to toxicity.
Protein Binding	50-70%	>80%	Higher protein binding may reduce free drug concentration in plasma.

Experimental Validation Protocols

As a scientist, you must validate these claims using robust, self-validating protocols. Below are the standard operating procedures (SOPs) for evaluating these compounds.

Protocol: Broth Microdilution (MIC Determination)

Objective: Determine the lowest concentration of furan sulfonamide that inhibits visible bacterial growth. Standard: CLSI M07-A10 Guidelines.

• Inoculum Preparation:

  • Prepare a direct colony suspension in saline equivalent to a 0.5 McFarland standard (

    CFU/mL).

  • Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final test concentration of

    CFU/mL.

• Compound Dilution:

  • Dissolve furan sulfonamide in DMSO (ensure final DMSO < 1% to avoid solvent toxicity).

  • Perform serial 2-fold dilutions in a 96-well plate (Range: 64 µg/mL to 0.06 µg/mL).

• Incubation:

  • Incubate at 35 ± 2°C for 16–20 hours (ambient air).

• Readout (Self-Validation):

  • Visual: Turbidity indicates growth.

  • Colorimetric (Optional): Add 10 µL of 0.01% Resazurin. Blue

    Pink indicates metabolic activity (growth).

  • Control Check: Growth control must be turbid; Sterility control must be clear.

Protocol: Time-Kill Kinetics

Objective: Determine if the furan derivative is bacteriostatic (inhibits growth) or bactericidal (kills >99.9%).

• Setup: Inoculate broth containing the drug at

  MIC with CFU/mL.

• Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute aliquots in saline and plate on agar. Incubate overnight.

• Analysis: Plot Log10 CFU/mL vs. Time.

  • Bactericidal:

    log reduction from baseline.[6]

  • Bacteriostatic:[3][4][6]

    log reduction.

Screening Workflow Visualization

Figure 2: Experimental workflow for identifying viable furan sulfonamide candidates, prioritizing early toxicity screening.

Safety & Toxicity: The Critical "Watch-Out"

While furan sulfonamides show promise in potency, the furan ring is a structural alert in drug discovery.

• Metabolic Activation: The furan ring can be oxidized by Cytochrome P450 enzymes to form a reactive cis-2-butene-1,4-dial intermediate. This reactive metabolite can form covalent adducts with proteins and DNA, leading to hepatotoxicity or carcinogenicity.

• Mitigation Strategy: Researchers must perform the Ames Test (mutagenicity) and Microsomal Stability Assays early in the development pipeline. Derivatives with electron-withdrawing groups on the furan ring often show improved metabolic stability.

References

• Supuran, C. T., et al. (2003).[4] Sulfonamides as Carbonic Anhydrase Inhibitors: From Traditional to Novel Derivatives. Journal of Medicinal Chemistry. Link

• Sköld, O. (2000).[5] Sulfonamide resistance: mechanisms and trends.[5][7] Drug Resistance Updates.[5][7] Link

• Venkatesan, A., et al. (2023).[2] Molecular mechanism underpinning sulfonamide resistance by the Sul enzymes.[1][2] Nature Communications. Link

• Clinical and Laboratory Standards Institute (CLSI). (2015). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).Link

• BenchChem. (2025). The Biological Versatility of Furan Derivatives: A Technical Guide for Drug Discovery.Link

Sources

• 1. Sulfonamides Resistance Genes | Rupa Health [rupahealth.com]
• 2. communities.springernature.com [communities.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfonamide resistance: mechanisms and trends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. emerypharma.com [emerypharma.com]
• 7. Frontiers | Origin of the Mobile Di-Hydro-Pteroate Synthase Gene Determining Sulfonamide Resistance in Clinical Isolates [frontiersin.org]

Statistical Analysis of Reproducibility for Sulfonamide Bioassays: A Comparative Guide

Executive Summary

Reproducibility in sulfonamide bioassays is currently threatened by a dichotomy in methodological standards: the high-throughput needs of early-stage drug discovery (screening Carbonic Anhydrase inhibitors) versus the rigorous regulatory demands of pharmacokinetic (PK) residue analysis. This guide bridges that gap. By synthesizing FDA Bioanalytical Method Validation (BMV) guidelines with high-throughput screening (HTS) statistical parameters, we provide a framework for validating sulfonamide assays—whether you are screening for efficacy or quantifying residues in complex matrices.

Part 1: The Reproducibility Crisis & Causality

As scientists, we often treat "reproducibility" as a final checkmark. However, in sulfonamide research, reproducibility is a function of chemical stability and matrix interference .

The Causality of Variance

• The "Free" vs. "Total" Trap: Traditional colorimetric methods (Bratton-Marshall) rely on a diazotization reaction that targets primary aromatic amines. However, sulfonamides undergo N4-acetylation in vivo. Without a hydrolysis step, you only measure the "free" fraction. With hydrolysis, acid-labile sulfonamides decompose, leading to underestimation.[1]

• Matrix Interference in Immunoassays: ELISA is the workhorse for screening, but it suffers from high cross-reactivity. A polyclonal antibody raised against Sulfamethoxazole may show 15-40% cross-reactivity with Sulfadiazine. In complex matrices (honey, serum), non-specific binding inflates the signal, creating false positives that ruin inter-lab reproducibility.

• Ion Suppression in LC-MS/MS: While considered the "gold standard," LC-MS/MS is not immune. Phospholipids in plasma can suppress ionization of sulfonamides, causing signal drift that mimics poor stability.

Part 2: Comparative Analysis of Assay Platforms

The following table objectively compares the three primary methodologies used in sulfonamide bioanalysis.

Feature	Bratton-Marshall (Colorimetric)	Competitive ELISA (Immunoassay)	LC-MS/MS (Chromatography)
Primary Application	Bulk purity; Total sulfonamide estimation	High-throughput screening; Residue surveillance	PK profiling; Confirmatory analysis; Metabolite ID
Mechanism	Diazotization & coupling (azo dye formation)	Antibody-Antigen competition	Mass-to-charge ratio (m/z) separation
Sensitivity (LOD)	Low (~1-10 µg/mL)	High (~0.1 - 1.0 ng/mL)	Ultra-High (<0.1 ng/mL)
Specificity	Low (Reacts with any primary aromatic amine)	Moderate (Class-specific cross-reactivity)	High (Precursor/Product ion specific)
Reproducibility Risks	Temperature sensitivity; pH dependence	Matrix effects; Antibody batch variation	Ion suppression; Carryover
Throughput	Medium	High (96/384-well plates)	Low to Medium
Cost per Sample	Low	Medium	High

Part 3: Statistical Framework for Validation

To ensure trustworthiness, you must move beyond simple "Mean ± SD." Use the following statistical pillars depending on your assay stage.

Early Discovery (HTS): The Z-Factor

When screening sulfonamide libraries for Carbonic Anhydrase (CA) inhibition, the Z-factor is your primary metric for assay quality, not just the CV.

• : Standard deviation of positive (inhibited) and negative (DMSO) controls.
• : Means of controls.

• Threshold: A Z-factor > 0.5 is mandatory for a reproducible HTS assay. If

  , the assay is marginal.

Method Comparison: Bland-Altman Analysis

Do not use correlation coefficients (

) to compare a new ELISA to LC-MS/MS. measures linearity, not agreement.

• Protocol: Plot the difference between the two methods (

  ) against the average of the two methods.

• Goal: 95% of data points should fall within

  SD of the mean difference. Any systematic bias (e.g., ELISA consistently reading 20% higher) becomes immediately visible.

Bioanalytical Validation: FDA M10 Guidelines

For PK studies, adhere to the FDA/ICH M10 guidelines:

• Precision (%CV): Must be

  (or at the Lower Limit of Quantification, LLOQ).

• Accuracy (%RE): Mean concentration must be within

  of nominal ( at LLOQ).

• Total Error:

  should generally be .

Part 4: Experimental Protocol (Case Study)

Protocol: Self-Validating Competitive ELISA for Sulfonamides

This protocol incorporates built-in statistical checks to ensure data integrity.

Reagents:

• Capture Antibody: Goat anti-Rabbit IgG.

• Primary Antibody: Rabbit anti-Sulfamethoxazole (specific).

• Tracer: HRP-conjugated Sulfamethoxazole.

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine).

Step-by-Step Methodology:

• Plate Coating: Coat 96-well microplate with Capture Antibody (1 µg/mL in Carbonate Buffer, pH 9.6). Incubate overnight at 4°C. Wash 3x with PBST.

• Blocking: Add 1% BSA in PBS. Incubate 1h at 37°C to prevent non-specific binding (crucial for reducing background noise).

• Standard Curve Preparation (The Anchor): Prepare 6 standards (0, 0.1, 0.5, 1.0, 5.0, 10.0 ng/mL) in the exact same matrix as samples (e.g., extracted plasma). Do not use buffer standards for plasma samples.

• Competition Step:

  • Add 50 µL of Standard or Sample.

  • Add 50 µL of Primary Antibody (limiting concentration).

  • Add 50 µL of HRP-Tracer.

  • Note: This simultaneous addition creates competitive equilibrium.

  • Incubate 45 min at RT.

• Detection: Wash 5x. Add TMB substrate. Stop reaction with 2M

  after 15 min. Read OD at 450 nm.

Self-Validating Statistical Check:

• Internal Quality Control (IQC): Include three QC samples (Low, Mid, High) on every plate.

• The 15% Rule: If the calculated concentration of any QC sample deviates by >15% from its nominal value, discard the entire plate data . This is a non-negotiable stop-gate for reproducibility.

Part 5: Visualization & Logic

Diagram 1: The Validation Decision Tree

This logic flow ensures you select the correct statistical validation method based on your assay's purpose.

Caption: Decision tree for selecting statistical validation frameworks based on assay intent (Discovery vs. Regulatory).

Diagram 2: The Bratton-Marshall Reaction Mechanism

Understanding the chemistry is vital to understanding why this method fails specificity tests compared to LC-MS.

Caption: Reaction pathway of the Bratton-Marshall assay, highlighting the entry point for false-positive interference.

References

• FDA. (2022).[2] M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[2] [Link]

• Supuran, C. T. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties. National Institutes of Health (NIH). [Link]

• Gaudin, V., et al. (2009). Comparative Study of Three Screening Tests... and a Multi-Sulphonamide ELISA Kit. Food Additives & Contaminants.[3][4][5] [Link]

• Zhang, J. H., et al. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays (Z-Factor). Journal of Biomolecular Screening. [Link]

• Biotrial. (2023). The advantages and the limitations of LC-MS/MS and ELISA methods in bioanalysis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study of three screening tests, two microbiological tube tests, and a multi-sulphonamide ELISA kit for the detection of antimicrobial and sulphonamide residues in eggs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide

[1]

Executive Summary & Immediate Action

Compound Classification: Hazardous Organic Pharmaceutical Intermediate. Primary Disposal Method: High-Temperature Incineration (Rotary Kiln). Immediate Hazard: Severe eye/skin irritant; potential environmental toxin (aquatic). Prohibited Action: Do NOT dispose of down the drain or in general municipal trash. Do NOT mix with strong oxidizing agents (peroxides, nitrates) due to the furan ring's susceptibility to oxidative ring opening.

Chemical Profile & Hazard Assessment

To dispose of this compound safely, you must understand its reactivity profile. This molecule combines a sulfonamide moiety (acidic proton, biologically active) with a furan ring (electron-rich, sensitive to oxidation) and a tertiary alcohol .

Property	Data	Operational Implication
CAS Number	210827-34-2	Use for waste manifest verification.[1]
Molecular Formula	C₇H₁₁NO₄S	Contains Nitrogen and Sulfur (NOx/SOx precursor upon combustion).[1]
Physical State	Solid (White to off-white powder)	Dust control measures required during transfer.[1]
Solubility	Soluble in DMSO, Methanol	Waste streams will likely be organic solvents.[1]
Reactivity	Acidic (Sulfonamide pKa ~10)	Incompatible with strong bases (forms salts).[1] Incompatible with oxidizers (furan ring destruction).[2]

Mechanism of Hazard (Why this matters)

• Furan Ring Sensitivity: The furan ring is an electron-rich heterocycle. In the presence of strong oxidizers or acids, it can undergo ring-opening reactions, potentially generating reactive dicarbonyl species.[1] Validation Step: Ensure waste containers are free of oxidizing acids (e.g., Nitric acid) before addition.

• Sulfonamide Biological Activity: Sulfonamides are potent carbonic anhydrase inhibitors and antimicrobials.[3] Improper disposal into water systems contributes to antimicrobial resistance (AMR) in aquatic microbiomes.

Pre-Disposal Treatment & Stabilization

Before moving the waste to the accumulation area, ensure the material is stable.

A. Solid Waste (Pure Compound)

• Containerization: Place the solid directly into a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Labeling: Mark as "Hazardous Waste - Toxic/Irritant."

• Segregation: Store away from oxidizers (peroxides, permanganates).

B. Liquid Waste (Solutions)

If the compound is dissolved in solvent (e.g., reaction mother liquor):

• Solvent Compatibility Check:

  • Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Waste."

  • Non-Halogenated (Methanol, Acetone): Segregate into "Non-Halogenated Organic Waste."

• pH Validation:

  • Sulfonamides can precipitate out of solution if the pH drops significantly (acidic shock).

  • Protocol: If mixing aqueous waste streams, measure pH. Maintain pH > 7 to keep the sulfonamide solubilized, or deliberately acidify to precipitate the solid for filtration (reducing liquid waste volume), provided you have filtration capabilities.

Disposal Workflow (Decision Matrix)

The following self-validating workflow ensures compliance with RCRA (Resource Conservation and Recovery Act) standards.

Figure 1: Decision tree for the segregation and packaging of furan-sulfonamide waste streams. Note the strict segregation of halogenated vs. non-halogenated solvents.

Regulatory Compliance & Waste Codes

Failure to classify waste correctly is the most common compliance violation. Use the following codes based on your specific waste stream composition.

Waste Stream	RCRA Code (USA)	Description
Pure Substance	Not P-Listed	This specific CAS is not P-listed.[1] It defaults to a characteristic waste if it exhibits toxicity or ignitability.
Ignitable Solution	D001	If dissolved in flammable solvents (MeOH, Acetone) with Flash Point < 60°C.
Halogenated Solution	F001 / F002	If dissolved in Methylene Chloride or other halogenated solvents.[1]
Toxic Characteristic	D001-D043	Self-Validation: If the waste passes the TCLP (Toxicity Characteristic Leaching Procedure) for heavy metals or specific organics, no D-code is needed. However, due to the furan ring, treat as Toxic by default for safety.

European Waste Catalogue (EWC) Codes

• 07 05 13:* Solid wastes containing hazardous substances.

• 07 05 04:* Other organic solvents, washing liquids and mother liquors.

Final Destruction Method: Incineration

Why Incineration? Landfilling is not recommended for sulfonamides. These compounds are highly water-soluble and mobile in soil. If leached into groundwater, they remain biologically active, contributing to environmental antibiotic resistance.

• Operational Requirement: The waste manifest must specify "Destruction by Incineration."

• Technical Spec: The incinerator must operate at temperatures sufficient to break the furan ring (>850°C) and be equipped with scrubbers to capture Sulfur Dioxide (SO₂) and Nitrogen Oxides (NOx) generated during combustion.

References

• Spectrum Chemical. (2019).[4] Safety Data Sheet: Sulfanilamide (Generic Class Reference). Retrieved from [1]

• MySkinRecipes. (2024).[5][6] Product Specification: 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide (CAS 210827-34-2).[1][7] Retrieved from [1]

• U.S. Environmental Protection Agency (EPA). RCRA Waste Codes and Characterization. Retrieved from

• BenchChem. (2025).[5] Furan-Containing Sulfonamides: Technical Guide.[8] Retrieved from [1]

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. fishersci.com [fishersci.com]
• 3. Antiviral sulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. 4-(2-hydroxypropan-2-yl)furan-2-sulfonamide [myskinrecipes.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]